Cas no 1202389-14-7 (1-(2,5-dimethyl-4-nitrophenyl)ethanone)

• Product Name: 1-(2,5-dimethyl-4-nitrophenyl)ethanone
• CAS No: 1202389-14-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4562754
• Update Time: 2025-10-30

1-(2,5-dimethyl-4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethyl-4-nitrophenyl)ethanone
• Ethanone, 1-(2,5-dimethyl-4-nitrophenyl)-

• Inchi： 1S/C10H11NO3/c1-6-5-10(11(13)14)7(2)4-9(6)8(3)12/h4-5H,1-3H3
• InChI Key： MJQFMFOCZMEACK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C([N+]([O-])=O)C=C1C)C

Additional information on 1-(2,5-dimethyl-4-nitrophenyl)ethanone

Introduction to 1-(2,5-dimethyl-4-nitrophenyl)ethanone (CAS No: 1202389-14-7)

1-(2,5-dimethyl-4-nitrophenyl)ethanone, identified by its Chemical Abstracts Service number (CAS No: 1202389-14-7), is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a nitro-substituted aromatic ring and an acetyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural uniqueness of 1-(2,5-dimethyl-4-nitrophenyl)ethanone lies in its ability to serve as a key intermediate in the synthesis of various pharmacologically active agents.

The nitrophenyl moiety in this compound contributes to its reactivity, making it a valuable building block for further functionalization. Researchers have explored its utility in constructing complex molecular architectures, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. The presence of dimethyl groups at the 2- and 5-positions enhances the electronic properties of the aromatic ring, influencing its interaction with biological targets. This feature has been exploited in designing molecules with improved binding affinity and selectivity.

In recent years, advancements in computational chemistry have enabled more precise predictions of the behavior of 1-(2,5-dimethyl-4-nitrophenyl)ethanone in biological systems. Molecular modeling studies suggest that this compound can interact with specific enzymes and receptors, making it a promising candidate for further investigation. For instance, its structural motif has been found to mimic certain natural products known for their anti-inflammatory properties. This insight has spurred interest in synthesizing derivatives of 1-(2,5-dimethyl-4-nitrophenyl)ethanone that may exhibit enhanced pharmacological activity.

The synthesis of 1-(2,5-dimethyl-4-nitrophenyl)ethanone typically involves multi-step organic reactions, starting from commercially available precursors. The nitration step is critical and requires careful control to achieve the desired regioselectivity. Modern synthetic methodologies have improved the efficiency and yield of these reactions, reducing the environmental impact associated with traditional approaches. Additionally, green chemistry principles have been applied to develop more sustainable routes for producing this compound.

One of the most compelling aspects of 1-(2,5-dimethyl-4-nitrophenyl)ethanone is its role as a precursor in the synthesis of biologically active molecules. Researchers have reported its use in creating novel heterocyclic compounds that exhibit potent antimicrobial and anti-cancer properties. These derivatives often retain the key pharmacophoric elements of the parent compound while introducing new functionalities that enhance their therapeutic potential. The versatility of 1-(2,5-dimethyl-4-nitrophenyl)ethanone as a synthetic intermediate continues to drive innovation in medicinal chemistry.

The chemical properties of 1-(2,5-dimethyl-4-nitrophenyl)ethanone, including its solubility and stability, have been thoroughly characterized. These properties are essential for determining its suitability for various applications, such as formulation in drug delivery systems or use in laboratory experiments. Spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and confirming its purity.

Recent studies have also highlighted the importance of understanding the metabolic fate of 1-(2,5-dimethyl-4-nitrophenyl)ethanone in vivo. Pharmacokinetic studies indicate that this compound is metabolically stable enough to reach target tissues at effective concentrations but is also susceptible to biotransformation processes that can influence its efficacy and safety profile. These findings are crucial for optimizing dosing regimens and predicting potential side effects.

The future prospects for 1-(2,5-dimethyl-4-nitrophenyl)ethanone are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Collaborative efforts between chemists and biologists are expected to yield new insights into its potential uses. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying novel derivatives with enhanced biological activity.

In conclusion,1-(2,5-dimethyl-4-nitrophenyl)ethanone (CAS No: 1202389-14-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while ongoing studies continue to uncover new applications for this versatile chemical entity.